Cas no 66086-99-5 ( )
structure
Product Name:
CAS No:66086-99-5
MF:C42H50N4O5
MW:690.87021112442
CID:963251
PubChem ID:5477055
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- N-DEMETHYLCONODURAMINE B640243K425
- Gabunamine
- NSC-288652
- 66086-99-5
- NSC288652
-
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- Inchi: 1S/C42H50N4O5/c1-6-23-14-22-19-42(41(48)51-5)38-26(12-13-46(21-22)39(23)42)28-16-29(35(49-3)18-33(28)45-38)30-15-27-24(7-2)20-43-34(36(27)40(47)50-4)17-31-25-10-8-9-11-32(25)44-37(30)31/h7-11,16,18,22-23,27,30,34,36,39,43-45H,6,12-15,17,19-21H2,1-5H3/b24-7-/t22-,23-,27-,30+,34+,36?,39-,42+/m0/s1
- InChI Key: PIUQMWWFBLVDEE-WNZMBYOVSA-N
- SMILES: CC[C@@H]1[C@@H]2N3CCC4C5C(=CC(=C([C@@H]6C7NC8C(C=7C[C@H]7NC/C(/[C@@H](C7C(OC)=O)C6)=C/C)=CC=CC=8)C=5)OC)NC=4[C@]2(C(OC)=O)C[C@@H](C3)C1
Computed Properties
- Exact Mass: 690.378
- Monoisotopic Mass: 690.378
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 51
- Rotatable Bond Count: 7
- Complexity: 1370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109A^2
- XLogP3: 4.522
Experimental Properties
- Density: 1.32
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.677
Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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